Cas no 89017-59-4 (5,6-Octadienoic acid, 4-amino-)

• Product Name: 5,6-Octadienoic acid, 4-amino-
• CAS No: 89017-59-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 615808
• PubChem ID: 21678632
• Update Time: 2025-04-19

5,6-Octadienoic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 5,6-Octadienoic acid, 4-amino-
• 4-aminoocta-5,6-dienoic acid
• DTXSID20616849
• SCHEMBL10731633
• 89017-59-4

• Inchi： 1S/C8H13NO2/c1-2-3-4-7(9)5-6-8(10)11/h2,4,7H,5-6,9H2,1H3,(H,10,11)
• InChI Key： IDKITPVRIHWVDP-UHFFFAOYSA-N
• SMILES： OC(CCC(C=C=CC)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų